molecular formula C10H13NO3 B8422512 1-Ethoxy-3-(2-nitro-ethyl)-benzene

1-Ethoxy-3-(2-nitro-ethyl)-benzene

Cat. No. B8422512
M. Wt: 195.21 g/mol
InChI Key: HSDGOXZNGATBCG-UHFFFAOYSA-N
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Description

1-Ethoxy-3-(2-nitro-ethyl)-benzene is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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properties

Product Name

1-Ethoxy-3-(2-nitro-ethyl)-benzene

Molecular Formula

C10H13NO3

Molecular Weight

195.21 g/mol

IUPAC Name

1-ethoxy-3-(2-nitroethyl)benzene

InChI

InChI=1S/C10H13NO3/c1-2-14-10-5-3-4-9(8-10)6-7-11(12)13/h3-5,8H,2,6-7H2,1H3

InChI Key

HSDGOXZNGATBCG-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=CC(=C1)CC[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A mixture of nitromethane (0.36 mL, 6.7 mmol) and 3-ethoxy-benzaldehyde (1 g, 6.7 mmol) in methanol (1.4 mL) was cooled to −10° C. To this mixture sodium hydroxide (0.28 g in 1 mL water) was added dropwise. The temperature during addition was maintained around 10° C. After 1 hour a yellow precipitate formed and water (5 mL) was added. The resulting solution was added to HCl (4M, 3 mL). The precipitate that formed was filtered off and washed with water. Purification by chromatography on silica, eluting with 1 to 15% ethyl acetate in hexane, gave the subtitled compound as a yellow solid (0.49 g). 1H NMR δ (CDCl3) 1.40-1.48 (3H, t), 4.014.13 (2H, q), 6.97-7.06 (2H, m), 7.09-7.15 (1H, d), 7.30-7.40 (1H, t), 7.53-7.62 (1H, d), 7.91-8.00 (1H, d).
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